N-(2-methoxybenzyl)-3-(2-methoxyethyl)-4-oxo-2-thioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide

• IUPAC Name: 3-(2-methoxyethyl)-N-[(2-methoxyphenyl)methyl]-4-oxo-2-sulfanylidene-1H-quinazoline-7-carboxamide
• InChI: InChI=1S/C20H21N3O4S/c1-26-10-9-23-19(25)15-8-7-13(11-16(15)22-20(23)28)18(24)21-12-14-5-3-4-6-17(14)27-2/h3-8,11H,9-10,12H2,1-2H3,(H,21,24)(H,22,28)
• InChI Key: ZSACNWLZJKFSRL-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=O)C2=C(C=C(C=C2)C(=O)NCC3=CC=CC=C3OC)NC1=S
• Molecular Formula: C20H21N3O4S
• Molecular Weight: 399.5 g/mol
• CAS No.: 451466-17-4

Description

N-(2-methoxybenzyl)-3-(2-methoxyethyl)-4-oxo-2-thioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide is a useful research compound. Its molecular formula is C20H21N3O4S and its molecular weight is 399.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Chemical Properties The chemical compound N-(2-methoxybenzyl)-3-(2-methoxyethyl)-4-oxo-2-thioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide belongs to a class of compounds that have been the focus of various synthesis methodologies due to their complex structure and potential biological applications. Research studies have outlined various approaches for the synthesis of related compounds, notably 4-oxo-2-thioxo-1,2,3,4-tetrahydroquinazolines and their derivatives. For example, Ivachtchenko et al. (2003) developed a liquid-phase synthesis for creating combinatorial libraries of new disubstituted and trisubstituted 4-oxo-2-thioxo-1,2,3,4-tetrahydroquinazolines, showcasing the compound's versatility and potential for further modification and application in various fields (Ivachtchenko, Kovalenko & Drushlyak, 2003).

Biological Activity and Potential Applications The structural complexity of this compound and its related compounds lends itself to a range of biological activities, making it a compound of interest in medicinal chemistry and drug design. Several studies have reported the synthesis of derivatives of tetrahydroquinazolines with notable biological activities. For instance, research by Patel and Patel (2010) explored the synthesis and antimicrobial study of fluoroquinolone-based 4-thiazolidinones, revealing the potential antimicrobial properties of these compounds (Patel & Patel, 2010). Similarly, Desai et al. (2011) synthesized a series of compounds with potential antimicrobial properties, illustrating the application of these compounds in addressing bacterial and fungal infections (Desai, Dodiya & Shihora, 2011).

Advanced Synthesis and Characterization Further research has delved into more advanced synthesis techniques and the characterization of novel compounds in this category. Birch et al. (1975) conducted a study on the synthesis and novel ring-opening of spirocyclic dienones related to the benzylisoquinoline alkaloid cularine, shedding light on the structural and chemical properties of these compounds and their derivatives (Birch, Jackson, Shannon & Stewart, 1975).